N-(4,6-difluorobenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
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Overview
Description
N-(4,6-difluorobenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H10F2N4O3S2 and its molecular weight is 432.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Synthetic Methodologies : Research focuses on the development of synthetic methodologies for thiophene derivatives. For instance, thiophenylhydrazonoacetates have been utilized in heterocyclic synthesis to yield various nitrogen nucleophiles, demonstrating the compound's versatility in synthesizing heterocyclic structures (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
Characterization and Crystal Structure : Studies on diflunisal carboxamides, which share a similar structural motif, highlight the importance of characterization and crystal structure analysis in understanding the properties of these compounds (Zhong, Hu, Xia, Jiang, & Chen, 2010).
Biological and Environmental Applications
Antimicrobial Activity : The synthesis and characterization of ligands derived from thiazole and their metal complexes have been investigated for antimicrobial applications. These studies demonstrate the potential for similar compounds to be used in developing new antimicrobial agents (Kumar, Singh, Agarwal, & Kumar, 2020).
Environmental Remediation : Novel magnetic nanoadsorbents based on thiazole derivatives have been developed for the removal of heavy metals from industrial wastes, showcasing the environmental remediation potential of these compounds (Zargoosh, Sohrabi, Abdolmaleki, & Firouz, 2015).
Materials Science
- Polymer Synthesis : Research into the synthesis of ordered polymers from nonsymmetric monomers, including those containing thiazole and carboxamide functionalities, indicates the relevance of these compounds in materials science, particularly in the development of novel polymers with specific structural and functional properties (Yu, Seino, & Ueda, 1999).
Mechanism of Action
Target of Action
Benzothiazole and thiophene are two important heterocyclic compounds in this molecule. Compounds containing these structures have been found to exhibit a wide range of biological activities
Biochemical Pathways
Without specific information on the targets of this compound, it’s difficult to determine the exact biochemical pathways it might affect. Benzothiazole derivatives have been associated with various biological pathways, including those involved in antimicrobial and antitumor activity .
Properties
IUPAC Name |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10F2N4O3S2/c19-11-6-12(20)16-14(7-11)29-18(22-16)23(9-10-2-1-5-21-8-10)17(25)13-3-4-15(28-13)24(26)27/h1-8H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUYRBNKNHUNVTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CN(C2=NC3=C(C=C(C=C3S2)F)F)C(=O)C4=CC=C(S4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10F2N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.